Cas no 141979-69-3 (4-Methyl-DL-tryptophan)

• Product Name: 4-Methyl-DL-tryptophan
• CAS No: 141979-69-3
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• MDL: MFCD10565748
• CID: 2663380
• PubChem ID: 6951140
• Update Time: 2025-10-28

4-Methyl-DL-tryptophan Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3-(4-methyl-1H-indol-3-yl)propanoic acid
• 4-Methyl-DL-tryptophan
• 2-amino-3-(4-methyl-1H-indol-3-yl)propanoic acid
• DL-Tryptophan,4-methyl-
• H-4-Me-DL-Trp-OH
• (S)-2-Amino-3-(4-methyl-1H-indol-3-yl)propanoic acid
• 4-Methyltryptophan #
• 4-methyl-D,L-tryptophan
• (2S)-2-amino-3-(4-methyl-1H-indol-3-yl)propanoic acid
• (2R)-2-amino-3-(4-methyl-1H-indol-3-yl)propanoic acid
• CS-0186122
• (R)-2-Amino-3-(4-methyl-1H-indol-3-yl)propanoic acid (H-D-Trp(4-Me)-OH)
• 4-Methyl-D-tryptophan
• MFCD10565748
• A50401
• 141979-69-3
• (R)-2-Amino-3-(4-methyl-1H-indol-3-yl)propanoicacid
• SCHEMBL21055747

• MDL： MFCD10565748
• Inchi： 1S/C12H14N2O2/c1-7-3-2-4-10-11(7)8(6-14-10)5-9(13)12(15)16/h2-4,6,9,14H,5,13H2,1H3,(H,15,16)/t9-/m1/s1
• InChI Key： FPJGLSZLQLNZIW-SECBINFHSA-N
• SMILES： OC([C@@H](CC1=CNC2C=CC=C(C)C1=2)N)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 79.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 4-Methyl-DL-tryptophan

Comprehensive Overview of 4-Methyl-DL-tryptophan (CAS No. 141979-69-3): Properties, Applications, and Research Insights

4-Methyl-DL-tryptophan (CAS No. 141979-69-3) is a chemically modified derivative of the essential amino acid tryptophan, featuring a methyl group at the fourth position of its indole ring. This structural modification endows the compound with unique biochemical properties, making it a subject of interest in pharmaceutical research, metabolic studies, and synthetic biology. The DL designation indicates the racemic mixture of both D- and L- enantiomers, which broadens its utility in diverse experimental contexts.

In recent years, the scientific community has increasingly focused on tryptophan derivatives due to their roles in neurotransmitter synthesis, immune modulation, and gut-microbiome interactions. 4-Methyl-DL-tryptophan has emerged as a valuable tool for probing these pathways, particularly in studies related to kynurenine pathway modulation, which is linked to neurodegenerative diseases and inflammatory conditions. Researchers frequently search for "tryptophan metabolism inhibitors" or "modified amino acids for drug development," reflecting the compound's relevance in cutting-edge biomedical applications.

The physicochemical properties of 4-Methyl-DL-tryptophan include a molecular weight of 218.25 g/mol and a solubility profile that favors polar solvents like water and ethanol. Its stability under physiological pH conditions makes it suitable for in vitro and in vivo studies. Analytical techniques such as HPLC and mass spectrometry are commonly employed to quantify and characterize this compound, addressing frequent queries like "how to analyze 4-Methyl-tryptophan" or "purity assessment methods for tryptophan derivatives."

Beyond biomedical research, 4-Methyl-DL-tryptophan finds applications in agricultural science as a potential precursor for plant growth regulators. Its structural similarity to natural auxins has sparked investigations into its effects on crop yield and stress resistance, aligning with the growing demand for "sustainable agrochemicals" and "climate-resilient farming solutions." This dual applicability in human health and agriculture underscores its versatility.

From a synthetic chemistry perspective, the preparation of 4-Methyl-DL-tryptophan typically involves Fischer indole synthesis or enzymatic resolution techniques. Optimization of these methods remains an active area of research, with publications often addressing "cost-effective tryptophan derivative synthesis" or "green chemistry approaches for amino acid modification." These topics resonate with industries aiming to reduce environmental footprints while maintaining high product quality.

Quality control standards for CAS No. 141979-69-3 emphasize the importance of chiral purity and residual solvent analysis, particularly for pharmaceutical-grade material. Regulatory guidelines such as ICH Q3C and USP-NF provide frameworks for compliance, addressing common concerns like "safety of synthetic tryptophan analogs" or "regulatory status of modified amino acids." These aspects are critical for manufacturers and end-users alike.

In the context of personalized medicine, 4-Methyl-DL-tryptophan has shown promise as a biomarker or therapeutic agent in conditions like autoimmune disorders and mood regulation. Its interaction with IDO (indoleamine 2,3-dioxygenase), an enzyme implicated in immune tolerance, has fueled studies on "tryptophan catabolism in cancer immunotherapy"—a trending topic in oncology research. Such applications align with the surge in searches for "immune checkpoint modulator precursors."

The commercial availability of 4-Methyl-DL-tryptophan through specialized chemical suppliers and research catalogs has expanded its accessibility. However, users often inquire about "bulk sourcing of rare amino acid derivatives" or "stability during international shipping," highlighting logistical considerations for global researchers. Proper storage conditions (typically 2–8°C under inert atmosphere) are emphasized to maintain product integrity.

Future directions for 141979-69-3 research may explore its potential in bio-based materials or neural interface technologies, given the compound's electronic properties and biocompatibility. These emerging applications respond to broader interests in "bioelectronic medicine" and "smart biomaterials," positioning 4-Methyl-DL-tryptophan as a multifaceted compound with untapped potential across interdisciplinary fields.